D-glycero-D-altro-octulose 1,8-bisphosphate
D-glycero-D-altro-octulose 1,8-bisphosphate
D-glycero-D-altro-octulose-1,8-bisphosphate is a ketooctose derivative that is D-glycero-D-altro-octulose carrying two phosphate substituents at positions 1 and 8. It is a ketooctose derivative and a ketose phosphate.
Brand Name:
Vulcanchem
CAS No.:
16656-02-3
VCID:
VC0099713
InChI:
InChI=1S/C8H18O14P2/c9-3(1-21-23(15,16)17)5(11)7(13)8(14)6(12)4(10)2-22-24(18,19)20/h3,5-9,11-14H,1-2H2,(H2,15,16,17)(H2,18,19,20)/t3-,5+,6+,7+,8-/m0/s1
SMILES:
C(C(C(C(C(C(C(=O)COP(=O)(O)O)O)O)O)O)O)OP(=O)(O)O
Molecular Formula:
C8H18O14P2
Molecular Weight:
400.17 g/mol
D-glycero-D-altro-octulose 1,8-bisphosphate
CAS No.: 16656-02-3
Main Products
VCID: VC0099713
Molecular Formula: C8H18O14P2
Molecular Weight: 400.17 g/mol
| CAS No. | 16656-02-3 |
|---|---|
| Product Name | D-glycero-D-altro-octulose 1,8-bisphosphate |
| Molecular Formula | C8H18O14P2 |
| Molecular Weight | 400.17 g/mol |
| IUPAC Name | [(2S,3R,4R,5R,6S)-2,3,4,5,6-pentahydroxy-7-oxo-8-phosphonooxyoctyl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C8H18O14P2/c9-3(1-21-23(15,16)17)5(11)7(13)8(14)6(12)4(10)2-22-24(18,19)20/h3,5-9,11-14H,1-2H2,(H2,15,16,17)(H2,18,19,20)/t3-,5+,6+,7+,8-/m0/s1 |
| Standard InChIKey | FQNLKWXILWAYPZ-RMJYWKLSSA-N |
| Isomeric SMILES | C([C@@H]([C@H]([C@H]([C@H]([C@@H](C(=O)COP(=O)(O)O)O)O)O)O)O)OP(=O)(O)O |
| SMILES | C(C(C(C(C(C(C(=O)COP(=O)(O)O)O)O)O)O)O)OP(=O)(O)O |
| Canonical SMILES | C(C(C(C(C(C(C(=O)COP(=O)(O)O)O)O)O)O)O)OP(=O)(O)O |
| Description | D-glycero-D-altro-octulose-1,8-bisphosphate is a ketooctose derivative that is D-glycero-D-altro-octulose carrying two phosphate substituents at positions 1 and 8. It is a ketooctose derivative and a ketose phosphate. |
| Synonyms | D-glycero-D-altro-octulose 1,8-bisphosphate |
| PubChem Compound | 130470 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume